Cas no 2228074-24-4 (rac-2-(1R,2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidocyclohexylacetic acid)

Technical Introduction: rac-2-(1R,2R)-2-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidocyclohexylacetic acid is a chiral, protected amino acid derivative designed for peptide synthesis and pharmaceutical research. Its key structural features include a cyclohexylacetic acid backbone and an Fmoc-protected amine group, ensuring compatibility with solid-phase peptide synthesis (SPPS). The compound's stereochemistry (1R,2R) and methyl-substituted side chain enhance conformational control, making it valuable for studying peptide structure-activity relationships. The Fmoc group offers selective deprotection under mild basic conditions, facilitating efficient coupling in multi-step syntheses. This derivative is particularly useful for developing constrained peptides or peptidomimetics with improved metabolic stability and target specificity. Its purity and defined stereochemistry support reproducible results in medicinal chemistry applications.
rac-2-(1R,2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidocyclohexylacetic acid structure
2228074-24-4 structure
Product Name:rac-2-(1R,2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidocyclohexylacetic acid
CAS No:2228074-24-4
MF:C28H34N2O5
MW:478.579967975616
CID:5777950
PubChem ID:165765098
Update Time:2025-10-31

rac-2-(1R,2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidocyclohexylacetic acid Chemical and Physical Properties

Names and Identifiers

    • 2228074-24-4
    • rac-2-[(1R,2R)-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]cyclohexyl]acetic acid
    • EN300-1513528
    • rac-2-(1R,2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidocyclohexylacetic acid
    • Inchi: 1S/C28H34N2O5/c1-3-28(2,26(33)29-24-15-9-4-10-18(24)16-25(31)32)30-27(34)35-17-23-21-13-7-5-11-19(21)20-12-6-8-14-22(20)23/h5-8,11-14,18,23-24H,3-4,9-10,15-17H2,1-2H3,(H,29,33)(H,30,34)(H,31,32)/t18-,24-,28?/m1/s1
    • InChI Key: FKNIBKQGWABJMU-GDTQIYBGSA-N
    • SMILES: O=C(C(C)(CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N[C@@H]1CCCC[C@@H]1CC(=O)O

Computed Properties

  • Exact Mass: 478.24677219g/mol
  • Monoisotopic Mass: 478.24677219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 9
  • Complexity: 750
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 105Ų

rac-2-(1R,2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidocyclohexylacetic acid Pricemore >>

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Additional information on rac-2-(1R,2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidocyclohexylacetic acid

Introduction to Rac-2-(1R,2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidocyclohexylacetic Acid (CAS No. 2228074-24-4)

Rac-2-(1R,2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidocyclohexylacetic acid, identified by its CAS number 2228074-24-4, is a sophisticated compound that has garnered significant attention in the field of chemical and biomedical research. This molecule, characterized by its complex structural framework, represents a pinnacle of synthetic chemistry and has promising applications in various therapeutic domains.

The structural composition of Rac-2-(1R,2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidocyclohexylacetic acid incorporates several key functional groups that contribute to its unique chemical properties. The presence of a cyclohexylacetic acid moiety provides a rigid scaffold, enhancing the molecule's stability and bioavailability. Additionally, the ((9H-fluoren-9-yl)methoxycarbonyl)amino group introduces a fluorinated aromatic ring, which is known for its ability to improve metabolic stability and binding affinity in drug molecules.

In recent years, there has been a surge in research focusing on the development of novel chiral compounds for pharmaceutical applications. The enantiomeric purity of Rac-2-(1R,2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidocyclohexylacetic acid makes it an attractive candidate for such studies. Chiral drugs often exhibit distinct pharmacological profiles compared to their racemic counterparts, making them more effective and less likely to cause adverse side effects.

The utility of this compound extends to its potential role as an intermediate in the synthesis of more complex pharmacological agents. The versatility of its structural features allows for modifications that can tailor its biological activity towards specific therapeutic targets. For instance, researchers have explored its potential in developing inhibitors for enzymes involved in inflammatory pathways, leveraging its ability to interact with biological receptors with high specificity.

Recent advancements in computational chemistry have enabled more accurate predictions of the pharmacokinetic properties of molecules like Rac-2-(1R,2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidocyclohexylacetic acid. These simulations have highlighted its favorable solubility profile and predicted bioavailability, suggesting that it could be a viable candidate for oral administration. Such insights are crucial in drug development pipelines, as they can significantly reduce the time and resources required to bring a new therapeutic agent to market.

The synthesis of this compound also showcases the ingenuity of modern synthetic organic chemistry. The multi-step process involves intricate reactions that require precise control over reaction conditions to achieve high yields and purity. Techniques such as asymmetric hydrogenation and chiral auxiliary utilization play pivotal roles in constructing the desired stereochemistry. These methodologies not only highlight the synthetic prowess but also underscore the importance of innovation in chemical manufacturing.

In conclusion, Rac-2228074-24-4, with its complex structure and promising biological properties, represents a significant advancement in medicinal chemistry. Its potential applications in drug development, coupled with the sophisticated synthetic strategies employed in its creation, make it a compound of great interest to researchers worldwide. As the field continues to evolve, further exploration into the therapeutic possibilities of this molecule is warranted.

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